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Compound of Interest

Compound Name: TG-003

Cat. No.: B1682776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

TG-003, a potent inhibitor of CDC-like kinases (Clk). Adherence to these protocols is critical to

ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
TG-003 is classified with specific hazards that necessitate the use of appropriate personal

protective equipment. The following table summarizes the hazard classifications and the

recommended PPE for handling this compound.
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Hazard
Classification

GHS Code Description
Required Personal
Protective
Equipment (PPE)

Acute Toxicity (Oral) H302 Harmful if swallowed.

Standard laboratory

attire (lab coat),

gloves, eye protection.

Skin Irritation H315 Causes skin irritation.

Chemical-resistant

gloves (e.g., nitrile),

lab coat.

Serious Eye Irritation H319
Causes serious eye

irritation.

Safety glasses with

side shields or

goggles.[1]

Summary of Recommended Personal Protective Equipment:

PPE Component Specification Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1]

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.[1]

Respiratory Protection

Use in a well-ventilated area. A

fume hood or local exhaust

ventilation is recommended. If

dust or aerosols are

generated, a dust respirator

may be necessary.[1]

Minimizes inhalation of the

compound.
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Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

TG-003.

Operational Plan:

Preparation: Before handling, ensure that a safety shower and an eye wash station are

readily accessible.[1] The work area, preferably a chemical fume hood, should be clean and

uncluttered.

Personal Protective Equipment (PPE) Donning: Put on all required PPE as outlined in the

table above before opening the container.

Handling:

Avoid direct contact with the skin and eyes.[2]

Do not breathe dust or aerosols.[2]

Weigh and handle the solid form in a fume hood or a well-ventilated area to minimize dust

formation.[1]

When preparing solutions, dissolve the compound slowly and carefully. TG-003 is soluble

in DMSO (up to 20 mg/ml) and Ethanol (up to 15 mg/ml).[1]

Post-Handling:

Thoroughly wash hands after handling, even if gloves were worn.[1]

Clean the work area and any equipment used.

Properly doff and dispose of contaminated gloves and other disposable PPE.

Storage Plan:

Short-term (as supplied): Store the lyophilized powder desiccated at 4°C for up to 2 years.[1]

Solutions: Store solutions at -20°C for up to 2 months.[1]
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Keep the container tightly sealed in a cool, dry, and well-ventilated place.[1]

Protect from direct sunlight and sources of ignition.[1]

Emergency Procedures and Disposal
In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response:

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Disposal Plan:

Dispose of TG-003 and its container in accordance with all applicable local, regional,

national, and international regulations.[1]

Contaminated PPE and other waste materials should be placed in a sealed container and

disposed of as chemical waste.
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Workflow and Decision Making Diagrams
The following diagrams illustrate the procedural workflow for handling TG-003 and the

decision-making process for selecting appropriate PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1682776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

PPE Donning

Handling TG-003

Post-Handling

Disposal

Prepare well-ventilated work area (fume hood)

Ensure safety shower and eye wash are accessible

Don lab coat, gloves, and eye protection

Weigh and handle solid or prepare solution

Avoid skin/eye contact and inhalation

Clean work area and equipment

Doff and dispose of contaminated PPE

Wash hands thoroughly

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of TG-003.
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Hazard Assessment

Required PPE

Handling TG-003

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation

Lab Coat Fume Hood / Respirator

If aerosolizing

Chemical-Resistant Gloves Safety Glasses/Goggles

Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE for TG-003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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